2-Methyl-4-(trifluoromethyl)furan-3-carbonyl chloride

• IUPAC Name: 2-methyl-4-(trifluoromethyl)furan-3-carbonyl chloride
• InChI: InChI=1S/C7H4ClF3O2/c1-3-5(6(8)12)4(2-13-3)7(9,10)11/h2H,1H3
• InChI Key: STLAONYMTMTOAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CO1)C(F)(F)F)C(=O)Cl
• Molecular Formula: C7H4ClF3O2
• Molecular Weight: 212.55 g/mol

Description

“2-Methyl-4-(trifluoromethyl)furan-3-carbonyl chloride” is a chemical compound with the CAS Number: 2138130-25-1. It has a molecular weight of 212.56. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H4ClF3O2/c1-3-5(6(8)12)4(2-13-3)7(9,10)11/h2H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 212.56. Unfortunately, other specific physical and chemical properties like melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Palladium-Catalyzed Arylation

2-Methyl-4-(trifluoromethyl)furan-3-carbonyl chloride is used in palladium-catalyzed C-H bond activation for the selective arylation of furans. This process is atom-economic and tolerant to various functional groups on aryl bromides (Gottumukkala & Doucet, 2008).

Spectral Studies and Structural Analyses

It's involved in the synthesis of furan derivatives for spectral studies, including IR spectroscopy and X-ray single crystal diffraction analyses. These studies focus on intramolecular hydrogen bonds and molecular and crystal structures of the compounds (Hritzová et al., 2005).

Synthesis and Reactions

The compound is significant in the synthesis and reactions of various heterocycles, demonstrating versatility in chemical transformations. It's used in the synthesis of N-substituted products and various substituted benzo[b]furan derivatives (Gajdoš et al., 2005).

Fluorinated Heterocycles Synthesis

This chemical is a key component in the efficient synthesis of fluorinated furans. It's used in cycloaddition reactions and can be transformed into various nucleophiles and dinucleophiles (Burger et al., 2007).

Environmental Applications

In environmental research, it's used for studying photo-oxidation processes of furan and its derivatives, which has significant implications for atmospheric chemistry (Alvarez et al., 2009).

Synthesis of Heterocyclic Compounds

It plays a role in the synthesis of heterocyclic compounds like thiadiazole, oxadiazole, and triazolothiadiazole derivatives, showing its utility in diverse chemical synthesis (Gorak et al., 2009).

Safety and Hazards

The safety information available indicates that “2-Methyl-4-(trifluoromethyl)furan-3-carbonyl chloride” may cause eye irritation. Precautionary measures include avoiding breathing vapors, mist, or gas, ensuring adequate ventilation, and removing all sources of ignition.